Cas no 1067612-22-9 (5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid)

• Product Name: 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid
• CAS No: 1067612-22-9
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 2114557
• Update Time: 2025-06-09

5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid
• ATMUPBIIHIYEJV-UHFFFAOYSA-N
• 5-(1-methyl-1H-pyrazol-5-yl)pyrimidine-2-carboxylic acid
• 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid

• Inchi： 1S/C9H8N4O2/c1-13-7(2-3-12-13)6-4-10-8(9(14)15)11-5-6/h2-5H,1H3,(H,14,15)
• InChI Key： ATMUPBIIHIYEJV-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C=N1)C1=CC=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid

Introduction to 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic Acid (CAS No. 1067612-22-9)

5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological properties. This compound, identified by the CAS number 1067612-22-9, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound encompasses both pyrazole and pyrimidine heterocyclic scaffolds, which are well-documented for their role in modulating various biological pathways.

The pyrazole moiety, a five-membered aromatic ring with two nitrogen atoms, is known for its broad spectrum of biological activities. In particular, the presence of a methyl group at the 1-position of the pyrazole ring enhances its pharmacological profile, making it a valuable scaffold for designing novel bioactive molecules. The pyrimidine component, another heterocyclic system with a six-membered ring containing two nitrogen atoms, further contributes to the compound's complexity and functionality. This combination of heterocyclic systems imparts unique chemical and biological properties, making 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid a promising candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of such hybrid compounds in addressing complex diseases. The structural features of 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid make it an attractive candidate for inhibiting key enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer progression. For instance, studies have demonstrated that pyrazole-pyrimidine hybrids can exhibit potent inhibitory effects on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are aberrantly activated in various pathological conditions.

One of the most compelling aspects of 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid is its potential to serve as a lead compound for the development of targeted therapies. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced binding affinity and selectivity towards specific biological targets. These efforts have led to the discovery of novel analogs with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only ensure high yields but also allow for the introduction of various functional groups, enabling the generation of a diverse library of derivatives for pharmacological evaluation.

In vitro studies have revealed that 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid possesses notable bioactivities that warrant further investigation. For example, preliminary experiments suggest that this compound can modulate signaling pathways associated with cell proliferation and differentiation. Its ability to interact with specific proteins and enzymes has been explored using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies provide critical insights into the molecular interactions that underpin its biological effects.

The potential therapeutic applications of 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid are vast and span multiple disease areas. In oncology, this compound has shown promise as an inhibitor of tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, its ability to interfere with microtubule dynamics has been explored as a strategy for developing antitumor agents. In inflammatory diseases, such as rheumatoid arthritis and psoriasis, the compound's anti-inflammatory properties have been highlighted through preclinical studies.

The development of new pharmaceutical agents relies heavily on robust preclinical testing to assess safety and efficacy. Animal models have been instrumental in evaluating the pharmacological effects of 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid across different disease paradigms. These studies have provided valuable data on its dosing regimen, tissue distribution, and metabolic fate. Furthermore, translational research efforts aim to bridge the gap between preclinical findings and clinical applications by correlating in vitro results with human-based outcomes.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The integration of computational biology and artificial intelligence has revolutionized the identification of novel therapeutic candidates like 5-(1-Methyl-1H-pyrazol-5-yl)-2-Pyrimidinecarboxylic acid. By leveraging machine learning algorithms to analyze large datasets, researchers can predict potential drug-target interactions and optimize molecular structures for improved efficacy.

The future prospects for this compound are promising, with ongoing research focused on refining its pharmacological profile through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible clinical benefits. As we continue to unravel the complexities of molecular interactions in health and disease, compounds like 5-(1-Methyl-1H-pyrazol-5-yi)-2-Pyrimidinecarbox yl ic aci d will undoubtedly play a pivotal role in shaping the next generation of therapeutics.